Cas no 82366-44-7 ( )

  structure
  structure
Product Name: 
CAS No:82366-44-7
MF:C6H4FN3O4
MW:201.112064361572
CID:987711
PubChem ID:345362
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-2,6-dinitroaniline
    • NSC402975
    • NCULVGHRNORGOV-UHFFFAOYSA-N
    • 82366-44-7
    • 4-fluoro-2,6dinitroaniline
    • SCHEMBL7784325
    • DTXSID70323071
    • NSC-402975
    •  
    • Inchi: 1S/C6H4FN3O4/c7-3-1-4(9(11)12)6(8)5(2-3)10(13)14/h1-2H,8H2
    • InChI Key: NCULVGHRNORGOV-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.01858378g/mol
  • Monoisotopic Mass: 201.01858378g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 118Ų
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